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Compound of Interest

Compound Name: Mavelertinib

Cat. No.: B611985 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical, actionable information for the safe handling and disposal of

Mavelertinib, a selective, orally available, and irreversible EGFR tyrosine kinase inhibitor.

Adherence to these procedures is essential to mitigate risks and ensure a safe laboratory

environment. Mavelertinib is intended for laboratory research use only.

Hazard Identification and Safety Data
Mavelertinib presents several health hazards requiring stringent safety protocols. While no

official Occupational Exposure Limit (OEL) has been established, the compound's classification

necessitates cautious handling as a potent substance.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.

Data sourced from

Mavelertinib Safety Data Sheet

Personal Protective Equipment (PPE) Protocol
Consistent and correct use of PPE is the most critical barrier to preventing exposure to

Mavelertinib. The following PPE is mandatory for all personnel handling the compound.

PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection against potential

tears or punctures.

Body Protection

Disposable, solid-front barrier

gown with long sleeves and

elastic cuffs.

Protects against skin contact

from spills or splashes. The

solid front provides maximum

protection.

Eye Protection
Safety goggles with side

shields or a full-face shield.

Protects eyes from dust

particles, splashes, and

aerosols.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Prevents inhalation of the

powdered compound or

aerosols.
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PPE Donning and Doffing Workflow
Proper procedure for putting on and taking off PPE is crucial to prevent cross-contamination.

Donning (Putting On) PPE

Doffing (Taking Off) PPE

Perform Hand Hygiene Put on Gown Put on Respirator Put on Eye Protection Put on Inner Gloves Put on Outer Gloves
(over gown cuffs)

Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Eye Protection Remove Respirator Remove Inner Gloves Perform Hand Hygiene

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Experimental Protocol: Safe Handling of
Mavelertinib
This protocol outlines the essential steps for handling Mavelertinib in a laboratory setting to

minimize exposure risk.

1. Engineering Controls:

All handling of Mavelertinib powder and initial solution preparation must be conducted in a

certified chemical fume hood or a biological safety cabinet.

Ensure a safety shower and eyewash station are readily accessible.[1]

2. Materials and Equipment:

Mavelertinib (solid powder)
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Appropriate solvent (e.g., DMSO)

Chemical-resistant weighing paper or container

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Labeled waste containers

3. Step-by-Step Handling Procedure:

a. Preparation: i. Designate a specific area within the fume hood for handling Mavelertinib to

contain any potential contamination. ii. Assemble all necessary materials and equipment before

starting. iii. Don all required PPE as per the specified donning procedure.

b. Weighing the Solid Compound: i. Carefully transfer the desired amount of Mavelertinib
powder onto a pre-tared, chemical-resistant weighing paper or container inside the chemical

fume hood. ii. Avoid creating dust. If any static is present, use an anti-static gun. iii. Close the

primary container of Mavelertinib securely immediately after use.

c. Solution Preparation: i. Place the weighing paper or container with the Mavelertinib powder

into a secondary container (e.g., a conical tube). ii. Add the appropriate volume of solvent to

the secondary container. iii. Cap the container securely and vortex until the solid is completely

dissolved. iv. Visually inspect to ensure no undissolved particles remain.

d. Post-Handling: i. Decontaminate all surfaces in the designated handling area. ii. Dispose of

all contaminated materials in the appropriate waste streams as detailed in the disposal plan. iii.

Doff PPE according to the specified procedure to prevent contamination of the laboratory

environment.

4. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[1]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. Seek medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Spill: Evacuate the area. Wear full PPE, including respiratory protection. Cover the spill with

an absorbent material. Collect the absorbed material and place it in a sealed container for

hazardous waste disposal. Decontaminate the spill area.

Operational and Disposal Plan
A systematic approach to waste management is crucial for safety and environmental protection.

All waste generated from handling Mavelertinib is considered hazardous and must be

segregated at the point of generation.

Mavelertinib Waste Disposal Pathway
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Caption: Logical workflow for the segregation and disposal of Mavelertinib waste.

Detailed Disposal Procedures:

Solid Waste: All disposable items with trace contamination, such as used gloves, gowns,

bench paper, and weighing papers, must be placed in a designated, labeled, and sealed

yellow chemotherapy waste bag or container for incineration.[2]

Liquid Waste: Unused or expired Mavelertinib solutions and any solvents used for

decontamination that are grossly contaminated should be collected in a designated, sealed,

and labeled black hazardous chemical waste container.[1][3] Do not dispose of liquid waste

down the drain.[3]

Sharps Waste: All sharps, including needles, syringes, and contaminated glass vials, must

be disposed of immediately into a designated yellow, puncture-resistant chemotherapy
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sharps container.[2]

Decontamination of Surfaces: Work surfaces and equipment should be decontaminated after

use. A recommended procedure involves wiping the surface with a detergent solution,

followed by a thorough rinsing with water.[4][5] All cleaning materials must be disposed of as

solid hazardous waste.

Waste Pickup: All segregated waste containers must be collected by the institution's

environmental health and safety (EH&S) department or a licensed hazardous waste disposal

contractor for high-temperature incineration.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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